Cas no 56836-52-3 (Carbamic acid, (2-hydroxyphenyl)-, propyl ester)

• Product Name: Carbamic acid, (2-hydroxyphenyl)-, propyl ester
• CAS No: 56836-52-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 347724
• PubChem ID: 12233426
• Update Time: 2025-04-19

Carbamic acid, (2-hydroxyphenyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxyphenyl)-, propyl ester
• propyl N-(2-hydroxyphenyl)carbamate
• Propyl (2-hydroxyphenyl)carbamate
• DTXSID90481622
• 56836-52-3

• Inchi： 1S/C10H13NO3/c1-2-7-14-10(13)11-8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
• InChI Key： MTLBQTZIZAIZEF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1O)=O)CCC

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56